Cas no 1465670-64-7 (2-Bromo-3-(cyclobutylmethoxy)pyridine)
2-Bromo-3-(cyclobutylmethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
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- 2-bromo-3-(cyclobutylmethoxy)pyridine
- 2-Bromo-3-(cyclobutylmethoxy)pyridine
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- MDL: MFCD21240071
- Inchi: 1S/C10H12BrNO/c11-10-9(5-2-6-12-10)13-7-8-3-1-4-8/h2,5-6,8H,1,3-4,7H2
- InChI Key: AMLIYCTXNRABRW-UHFFFAOYSA-N
- SMILES: BrC1C(=CC=CN=1)OCC1CCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 161
- XLogP3: 3.1
- Topological Polar Surface Area: 22.1
2-Bromo-3-(cyclobutylmethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 218811-2.500g |
2-Bromo-3-(cyclobutylmethoxy)pyridine, 95% |
1465670-64-7 | 95% | 2.500g |
$1816.00 | 2023-09-06 |
2-Bromo-3-(cyclobutylmethoxy)pyridine Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
Additional information on 2-Bromo-3-(cyclobutylmethoxy)pyridine
Comprehensive Overview of 2-Bromo-3-(cyclobutylmethoxy)pyridine (CAS No. 1465670-64-7)
2-Bromo-3-(cyclobutylmethoxy)pyridine (CAS No. 1465670-64-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative is characterized by its unique cyclobutylmethoxy substituent, which enhances its reactivity and potential applications in drug discovery and material science. The compound's molecular structure, featuring a bromine atom at the 2-position and a cyclobutylmethoxy group at the 3-position, makes it a versatile intermediate for synthesizing complex molecules.
In recent years, the demand for 2-Bromo-3-(cyclobutylmethoxy)pyridine has surged due to its role in developing small-molecule inhibitors and biologically active compounds. Researchers are particularly interested in its potential applications in kinase inhibition and cancer therapeutics, aligning with the growing focus on precision medicine. The compound's pyridine core is a common motif in FDA-approved drugs, further highlighting its relevance in modern medicinal chemistry.
The synthesis of 2-Bromo-3-(cyclobutylmethoxy)pyridine involves multi-step organic reactions, including bromination and etherification, to achieve high purity and yield. Advanced techniques such as HPLC and NMR spectroscopy are employed to validate its structural integrity. This rigorous quality control ensures its suitability for high-value research applications, particularly in structure-activity relationship (SAR) studies.
From an industrial perspective, 2-Bromo-3-(cyclobutylmethoxy)pyridine is often utilized in custom synthesis and contract manufacturing for pharmaceutical companies. Its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, makes it a preferred choice for constructing complex heterocyclic frameworks. These reactions are pivotal in developing next-generation therapeutics, addressing unmet medical needs in oncology and neurology.
Environmental and regulatory considerations are also critical when working with 2-Bromo-3-(cyclobutylmethoxy)pyridine. While the compound is not classified as hazardous under current guidelines, proper handling and disposal protocols must be followed to minimize ecological impact. Researchers are increasingly exploring green chemistry approaches to synthesize such intermediates sustainably, reflecting the broader shift toward eco-friendly pharmaceutical production.
In summary, 2-Bromo-3-(cyclobutylmethoxy)pyridine (CAS No. 1465670-64-7) is a pivotal building block in modern chemical research. Its unique structural features and broad applicability in drug development underscore its importance in advancing life sciences and material innovation. As the pharmaceutical industry continues to evolve, this compound is poised to play a central role in the discovery of novel therapeutic agents.
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